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CAS No.: 693-55-0
Cat. No.: B1670061
Get Quote
. J

For laboratory professionals dedicated to innovation and safety, the responsible management
of chemical waste is not merely a regulatory hurdle but a cornerstone of scientific integrity. This
guide provides a detailed protocol for the proper disposal of ethyl hydrogen sebacate (CAS
No. 693-55-0), moving beyond simple compliance to foster a deep understanding of the
principles behind safe chemical handling. As your partner in the laboratory, we are committed
to providing the expertise necessary to ensure a safe and efficient research environment.

Hazard Profile of Ethyl Hydrogen Sebacate

Before initiating any disposal procedure, a thorough understanding of the substance's hazard
profile is paramount. This informs the necessary precautions and the ultimate disposal
pathway.

Ethyl hydrogen sebacate is classified as a hazardous chemical by the Occupational Safety
and Health Administration (OSHA)[1]. Its primary hazards are:

 Skin Irritation (Category 2): Can cause skin irritation upon contact.[1][2]
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o Serious Eye Irritation (Category 2): Poses a significant risk of irritation if it comes into contact
with the eyes.[1][2]

» Respiratory Irritation (Category 3): Inhalation of dust or vapors may lead to respiratory tract
irritation.[1][2]

While it is not known to be carcinogenic or to present significant, immediate environmental
hazards, its irritant properties and low water solubility necessitate that it be treated as a
chemical waste product that should not be introduced into the environment or sanitary sewer

systems[1][2].

Key Chemical & Physical Properties
Property Value Source(s)
CAS Number 693-55-0 [L1[3][4][5][6]
Molecular Formula C12H2204 [31[4]1[5][6][7]

White crystals, powder, or
Appearance ) [2][3]
fused/lumpy solid

Skin Irritant, Serious Eye
Hazards _ _ _ [11[2]
Irritant, Respiratory Irritant

Flash Point 119°C (246.2°F) [4]

Solubility Low water solubility [1112]

Regulatory Framework: The Principle of "Cradle-to-
Grave"

The management of hazardous waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA)[8][9][10]. This framework establishes a "cradle-to-grave" approach, meaning that the
generator of the waste is responsible for it from the moment it is created until its final, safe
disposal[9][11].
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While ethyl hydrogen sebacate is not specifically listed as a federal hazardous waste (e.g., F,
K, P, or U-listed), it must be evaluated for hazardous characteristics (ignitability, corrosivity,
reactivity, toxicity)[11][12]. Given its flash point of 119°C is above the 60°C (140°F) threshold, it
is not considered ignitable (D001)[4][12]. However, due to its irritant nature, and as a matter of
best practice, it should be managed as a non-hazardous or industrial chemical waste through a
licensed disposal facility.

Crucially, state and local regulations may be more stringent than federal rules. Therefore, all
waste generators must consult their institution's Environmental Health & Safety (EHS)
department and local regulations to ensure complete and accurate classification and
disposal[1].

Disposal Decision Workflow

The following diagram outlines the critical decision points for managing ethyl hydrogen
sebacate waste in a laboratory setting.
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Workflow for Ethyl Hydrogen Sebacate Disposal

Waste Generated: Yes No
Ethyl Hydrogen Sebacate
Is this an accidental spill?

Follow Spill Cleanup Protocol

Routine Lab Waste
(See Section 4) (Small Quantity)

Large Scale

Bulk Quantity
(e.g., expired stock)

1. Designate a Hazardous
Waste Container

- 'Hazardous Waste'
- Full Chemical Name
- Hazard(s) ‘Irritant’ L

for Bulk Disposal Guidance

(Contact EHS/Waste Vendor)

{2 Label Contalner Correctly:

3. CoIIect Waste Solid
(Sweep, do not use water)
4. Store in Satellite
Accumulation Area (SAA)
(5. Arrange for EHS Pickup)

Click to download full resolution via product page

Caption: Decision workflow for handling ethyl hydrogen sebacate waste.
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Standard Operating Procedure for Disposal

This protocol is designed for small quantities of ethyl hydrogen sebacate waste generated
during routine laboratory operations.

Step 1: Container Selection and Preparation

o Causality: The primary principle of waste containment is to prevent leaks, reactions, and
exposure. The container must be compatible with the chemical waste it holds.

e Protocol:

o Select a container that is in good condition, free of cracks, and has a secure, screw-top
lid[8][13].

o The container must be chemically compatible with ethyl hydrogen sebacate. A high-
density polyethylene (HDPE) or glass container is appropriate. Avoid metal containers for
acidic compounds as a general best practice[14].

o Ensure the container is clean and dry before adding any waste.

Step 2: Waste Labeling

o Causality: Proper labeling is a critical safety and regulatory requirement. It ensures that
anyone handling the container is aware of its contents and associated hazards, and it is
essential for the final disposal facility.

e Protocol:
o Affix a hazardous waste label to the container before adding any waste[11].
o The label must include the following information[13]:
» The words "Hazardous Waste".

» The full chemical name: "Ethyl hydrogen sebacate” (do not use abbreviations or
formulas).

= A clear indication of the hazards: "Irritant".
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= The date when the first waste was added to the container.

Step 3: Waste Collection

o Causality: To prevent personnel exposure and environmental release, waste must be
transferred carefully. As ethyl hydrogen sebacate is a solid, dry transfer methods are
appropriate.

e Protocol:

o Don appropriate Personal Protective Equipment (PPE): safety glasses or goggles, a lab
coat, and nitrile gloves[1].

o Carefully sweep or scoop the solid ethyl hydrogen sebacate waste into the prepared,
labeled container.

o Avoid actions that could generate dust[1][2]. If the material is a fine powder, conduct this
work within a chemical fume hood.

o Securely close the container lid immediately after adding waste. Keep containers closed
except when actively adding waste[11][13].

o Do not fill the container more than 90% full to allow for expansion and prevent spills[13].

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Causality: An SAA is a designated location at or near the point of waste generation, designed
for the safe, temporary storage of hazardous waste pending pickup.

e Protocol:

o

Store the sealed and labeled waste container in your laboratory's designated SAA[11][13].

[¢]

Ensure the SAA is away from drains and high-traffic areas.

[e]

Segregate the ethyl hydrogen sebacate waste from incompatible materials. As a general
rule, store acids and bases separately, and keep oxidizers away from flammable
materials[13][14].
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Step 5: Arranging for Final Disposal

o Causality: The final step is the transfer of waste to trained professionals for transport and
disposal in a licensed facility.

e Protocol:

o Once the container is full or has been in storage for the maximum time allowed by your
institution (often up to one year for partially filled containers), contact your institution's EHS
department to schedule a waste pickup[11][13].

o Do not attempt to dispose of the chemical waste yourself. Offer surplus and non-recyclable
solutions to a licensed disposal company[15].

Accidental Spill Procedures

In the event of a small, contained spill of ethyl hydrogen sebacate in the laboratory:
o Ensure Safety: Alert personnel in the immediate area. Ensure the area is well-ventilated.
o Wear PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant gloves.
e Containment & Cleanup:

o Gently sweep up the solid material to avoid creating dust[1][2].

o Shovel the swept material into a suitable, labeled container for disposal (follow the waste
collection protocol in Section 4)[1][2].

o Decontamination: Clean the spill area with soap and water.

» Disposal: Dispose of all cleanup materials (e.g., contaminated gloves) as hazardous waste
along with the chemical itself.

For large spills, evacuate the area and contact your institution's emergency response or EHS
department immediately.
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By adhering to these scientifically grounded procedures, you not only ensure regulatory
compliance but also actively contribute to a culture of safety and environmental stewardship
within your organization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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